Cas no 112245-25-7 ((R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt)

• Product Name: (R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt
• CAS No: 112245-25-7
• MF: C₂₄H₂₆O₃S
• MW: 394.526445865631
• CID: 129574
• PubChem ID: 71750647
• Update Time: 2025-04-19

(R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt Chemical and Physical Properties

Names and Identifiers

• (S)-a-methylbenzenemethanamine (R)-[(Diphenylmethyl)sulfinyl]acetate
• (R)-Modafinil Carboxylate (S)-a-Methylbenzenemethanamine Salt
• (R)-Modafinil Carboxylate (S)-α-Methylbenzenemethanamine Salt
• (S)-α-MethylbenzeneMethanaMine (R)-[(DiphenylMethyl)sulfinyl]acetate
• (R)-Modafinil Carbox
• 2-[(R)-benzhydrylsulfinyl]acetic acid,cumene
• [(R)-Diphenylmethanesulfinyl]acetic acid--(propan-2-yl)benzene (1/1)
• 112245-25-7
• DTXSID80858102
• 2-[(R)-Benzhydrylsulfinyl]acetic acid;cumene

• Inchi： 1S/C15H14O3S.C9H12/c16-14(17)11-19(18)15(12-7-3-1-4-8-12)13-9-5-2-6-10-13;1-8(2)9-6-4-3-5-7-9/h1-10,15H,11H2,(H,16,17);3-8H,1-2H3/t19-;/m1./s1
• InChI Key： NIQNWUAAOBAEOI-FSRHSHDFSA-N
• SMILES： [S@@](CC(=O)O)(C(C1C=CC=CC=1)C1C=CC=CC=1)=O.C(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 394.16026586g/mol
• Monoisotopic Mass: 394.16026586g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Melting Point: 144-148°C